Cas no 1006323-21-2 (<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid)

1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid is a heterocyclic compound featuring a pyrimidine core substituted with a furan ring and a trifluoromethyl group, further linked to a pyrazole-3-carboxylic acid moiety. This structure combines multiple pharmacologically relevant motifs, including the electron-withdrawing trifluoromethyl group, which enhances metabolic stability and bioavailability. The presence of both pyrimidine and pyrazole rings suggests potential utility as a key intermediate in medicinal chemistry, particularly for designing kinase inhibitors or other biologically active molecules. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, or other derivatives for structure-activity relationship studies. Its unique scaffold may offer advantages in drug discovery, such as improved binding affinity or selectivity toward specific targets.
<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic  acid structure
1006323-21-2 structure
Product Name:<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
CAS No:1006323-21-2
MF:C13H7F3N4O3
MW:324.214892625809
MDL:MFCD05861883
CID:3059788
PubChem ID:19614736
Update Time:2025-07-02

<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • <br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
    • 1006323-21-2
    • STK351023
    • 1-[4-(2-FURYL)-6-(TRIFLUOROMETHYL)-2-PYRIMIDINYL]-1H-PYRAZOLE-3-CARBOXYLIC ACID
    • BBL040761
    • 1-[4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]-1H-pyrazole-3-carboxylic acid
    • 1-(4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid
    • EN300-230827
    • AKOS000311596
    • 1-[4-(2-furyl)-6-(trifluoromethyl)pyrimidin-2-yl]pyrazole-3-carboxylic acid
    • CS-0270906
    • MDL: MFCD05861883
    • Inchi: 1S/C13H7F3N4O3/c14-13(15,16)10-6-8(9-2-1-5-23-9)17-12(18-10)20-4-3-7(19-20)11(21)22/h1-6H,(H,21,22)
    • InChI Key: QXOGDDNJHONIQF-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C2=CC=CO2)=NC(=N1)N1C=CC(C(=O)O)=N1)(F)F

Computed Properties

  • Exact Mass: 384.068154g/mol
  • Monoisotopic Mass: 384.068154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 482
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 384.27g/mol
  • Topological Polar Surface Area: 131Ų
  • XLogP3: 2

<br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-230827-0.05g
1006323-21-2 95%
0.05g
$612.0 2024-06-20
Enamine
EN300-230827-0.1g
1006323-21-2 95%
0.1g
$640.0 2024-06-20
Enamine
EN300-230827-0.25g
1006323-21-2 95%
0.25g
$670.0 2024-06-20
Enamine
EN300-230827-0.5g
1006323-21-2 95%
0.5g
$699.0 2024-06-20
Enamine
EN300-230827-1.0g
1006323-21-2 95%
1.0g
$728.0 2024-06-20
Enamine
EN300-230827-2.5g
1006323-21-2 95%
2.5g
$1428.0 2024-06-20
Enamine
EN300-230827-5.0g
1006323-21-2 95%
5.0g
$2110.0 2024-06-20
Enamine
EN300-230827-10.0g
1006323-21-2 95%
10.0g
$3131.0 2024-06-20
Enamine
EN300-230827-1g
1006323-21-2
1g
$728.0 2023-09-15
Enamine
EN300-230827-5g
1006323-21-2
5g
$2110.0 2023-09-15

Additional information on <br>1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1006323-21-2)

The compound 1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 1006323-21-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework combining a furan ring, a trifluoromethylpyrimidine core, and a pyrazole-carboxylic acid moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for heterocyclic compounds like 1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid has surged due to their role in addressing unmet medical needs. The presence of the trifluoromethyl group enhances metabolic stability and bioavailability, a key consideration in modern drug design. This compound is often discussed in the context of structure-activity relationship (SAR) studies, where its pyrimidine-pyrazole hybrid structure serves as a scaffold for optimizing pharmacological properties. Such innovations resonate with the growing focus on fragment-based drug discovery and computational chemistry.

From a synthetic chemistry perspective, the preparation of CAS No. 1006323-21-2 involves multi-step organic reactions, including cross-coupling and cyclization techniques. Its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or conjugates for enhanced delivery. This adaptability is crucial for researchers exploring bioconjugation strategies or prodrug development, topics frequently searched in academic and industrial databases.

The compound’s relevance extends to agrochemical research, where similar pyrimidine derivatives are investigated for their pesticidal or herbicidal activity. However, its primary focus remains in pharmaceutical applications, particularly in oncology and immunology. Discussions around personalized medicine and small-molecule therapeutics often highlight such compounds as examples of innovation in drug candidate optimization.

Analytical characterization of 1-(4-Furan-2-yl-6-trifluoromethyl-pyrimidin-2-yl)-1H-pyrazole-3-carboxylic acid typically employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a critical aspect for researchers navigating FDA approval processes or Good Manufacturing Practices (GMP). The compound’s logP and solubility profiles are also frequently analyzed, reflecting the industry’s emphasis on ADME (Absorption, Distribution, Metabolism, Excretion) properties.

In summary, CAS No. 1006323-21-2 represents a compelling case study in the convergence of medicinal chemistry, molecular design, and therapeutic innovation. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of next-generation therapeutics and high-throughput screening. As the scientific community continues to explore its potential, this compound exemplifies the dynamic interplay between chemical synthesis and biological efficacy.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.